1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol

• IUPAC Name: 1-(2,3-dimethylindol-1-yl)-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C24H31N3O/c1-18-8-10-21(11-9-18)26-14-12-25(13-15-26)16-22(28)17-27-20(3)19(2)23-6-4-5-7-24(23)27/h4-11,22,28H,12-17H2,1-3H3
• InChI Key: PNGBULKAQRQGFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC(CN3C(=C(C4=CC=CC=C43)C)C)O
• Molecular Formula: C24H31N3O
• Molecular Weight: 377.5 g/mol

Description

1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol, also known as MK-212, is a synthetic compound that has been widely used in scientific research. It belongs to the class of indole derivatives and acts as a selective serotonin receptor agonist.

Mechanism of Action

1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol acts as a selective agonist for the 5-HT2C serotonin receptor, which is primarily located in the central nervous system. Activation of this receptor has been shown to modulate the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. This modulation is thought to underlie the anxiogenic effects of 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol.
Biochemical and Physiological Effects:
Activation of the 5-HT2C receptor by 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol has been shown to increase the release of corticotropin-releasing hormone (CRH) in the hypothalamus, leading to increased adrenocorticotropic hormone (ACTH) and cortisol release. This activation has also been shown to increase the release of dopamine in the prefrontal cortex and striatum, leading to increased locomotor activity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol in lab experiments is its selectivity for the 5-HT2C receptor, which allows for specific modulation of this receptor without affecting other serotonin receptors. However, a limitation of using 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol is its anxiogenic effects, which may confound results in studies that aim to investigate the effects of stress on various physiological and biochemical parameters.

Future Directions

For research on 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol include studying its effects on other physiological and biochemical parameters, such as inflammation and immune function. Additionally, the development of more selective agonists for the 5-HT2C receptor may provide a more specific tool for studying the role of this receptor in various physiological and pathological conditions. Finally, the potential clinical applications of 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol in the treatment of anxiety and depression warrant further investigation.
In conclusion, 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol is a synthetic compound that has been widely used in scientific research to study the physiological and biochemical effects of serotonin receptor activation. Its selectivity for the 5-HT2C receptor makes it a useful tool for investigating the role of this receptor in various conditions. However, its anxiogenic effects may limit its use in certain studies. Future research on 1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol should focus on its effects on other physiological and biochemical parameters, the development of more selective agonists for the 5-HT2C receptor, and its potential clinical applications.

Scientific Research Applications

1-(2,3-dimethyl-1H-indol-1-yl)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol has been extensively used in scientific research to study the physiological and biochemical effects of serotonin receptor activation. It has been shown to have anxiogenic effects in animal models, and has been used to study the role of serotonin in anxiety and depression. It has also been used in the study of the regulation of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.